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Compound of Interest

Compound Name: 2'-Hydroxyacetophenone

Cat. No.: B146814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2'-
Hydroxyacetophenone (2-HAP), a key building block in the synthesis of various

pharmaceutical compounds. Understanding its solubility in different solvents is critical for

optimizing reaction conditions, purification processes, and formulation development.

Core Topic: 2'-Hydroxyacetophenone Solubility
2'-Hydroxyacetophenone (CAS: 118-93-4), also known as o-acetylphenol, is an organic

intermediate widely used in the pharmaceutical industry. Its molecular structure, featuring both

a hydroxyl and an acetyl group on an aromatic ring, dictates its solubility characteristics,

rendering it soluble in a range of organic solvents and slightly soluble in water.

Quantitative Solubility Data
Precise, temperature-dependent solubility data for 2'-Hydroxyacetophenone is not

extensively available in publicly accessible literature. However, some key data points have

been reported.

Table 1: Reported Solubility of 2'-Hydroxyacetophenone
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Solvent Solubility Temperature (°C) Citation

Dimethyl Sulfoxide

(DMSO)
~20 mg/mL Not Specified

Dimethylformamide

(DMF)
~16 mg/mL Not Specified

Ethanol ~11 mg/mL Not Specified

Water 7571 mg/L 25

Water Slightly soluble Not Specified

Ethanol Miscible Not Specified

Chloroform Slightly soluble

Methanol Slightly soluble

Fat Soluble Not Specified

Ether Soluble

To provide a more comprehensive understanding of how the solubility of a

hydroxyacetophenone isomer can behave across different solvents and temperatures, the

following table presents data for the structurally related compound, m-Hydroxyacetophenone

(m-HAP). This data is presented for illustrative purposes and should not be directly substituted

for 2'-Hydroxyacetophenone. The study from which this data is derived utilized a gravimetric

method to determine solubility.

Table 2: Solubility of m-Hydroxyacetophenone in Various Solvents at Different Temperatures

(for comparative purposes)
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Solvent Temperature (K) Mole Fraction (x10³)

Methanol 289.15 335.8

295.15 389.2

301.15 448.5

307.15 515.2

313.15 589.8

319.15 673.1

325.15 766.2

Ethanol 289.15 245.7

295.15 289.6

301.15 339.8

307.15 396.9

313.15 461.5

319.15 534.1

325.15 615.3

Water 289.15 8.95

295.15 10.82

301.15 13.05

307.15 15.69

313.15 18.81

319.15 22.49

325.15 26.83

Experimental Protocols
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The determination of solubility is a fundamental experimental procedure in chemical and

pharmaceutical sciences. The "shake-flask" method is a widely accepted and robust technique

for determining the equilibrium solubility of a solid compound in a given solvent.

Shake-Flask Method for Solubility Determination
Objective: To determine the equilibrium solubility of 2'-Hydroxyacetophenone in a specific

solvent at a controlled temperature.

Materials:

2'-Hydroxyacetophenone (solid)

Solvent of interest

Temperature-controlled orbital shaker or water bath

Sealed vials or flasks

Centrifuge

Syringe filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Volumetric flasks and pipettes

Analytical balance

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of solid 2'-Hydroxyacetophenone to a known volume of the

solvent in a sealed vial. The presence of undissolved solid is crucial to ensure equilibrium

is reached.
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Place the vial in a temperature-controlled shaker and agitate for a sufficient period

(typically 24-72 hours) to allow the system to reach equilibrium. The temperature should

be maintained at the desired value (e.g., 25 °C, 37 °C).

Phase Separation:

After the equilibration period, remove the vial from the shaker.

Separate the undissolved solid from the saturated solution. This is typically achieved by

centrifugation followed by careful filtration of the supernatant through a syringe filter. It is

important to avoid any temperature changes during this step that could affect the solubility.

Quantification of Solute:

Accurately dilute a known volume of the clear, saturated filtrate with a suitable solvent to a

concentration within the linear range of the analytical method.

Analyze the diluted sample using a validated HPLC method to determine the

concentration of 2'-Hydroxyacetophenone.

Prepare a calibration curve using standard solutions of 2'-Hydroxyacetophenone of

known concentrations.

Calculate the concentration of 2'-Hydroxyacetophenone in the original saturated solution

based on the dilution factor and the calibration curve.

Data Reporting:

Express the solubility in appropriate units, such as mg/mL, g/L, or molarity (mol/L), and

specify the temperature at which the measurement was performed.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the shake-flask method for determining the

solubility of 2'-Hydroxyacetophenone.
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Caption: Workflow for determining solubility via the shake-flask method.
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Logical Relationships in Drug Synthesis
2'-Hydroxyacetophenone serves as a crucial starting material in the synthesis of various

pharmaceuticals. A notable example is its use in the production of the antiarrhythmic drug,

Propafenone. The following diagram illustrates a simplified synthetic pathway.

To cite this document: BenchChem. [In-Depth Technical Guide: Solubility of 2'-
Hydroxyacetophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146814#2-hydroxyacetophenone-solubility-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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